Cas no 1028405-72-2 (1-(4-Chloro-2-fluorophenyl)ethan-1-amine)

• Product Name: 1-(4-Chloro-2-fluorophenyl)ethan-1-amine
• CAS No: 1028405-72-2
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 2184993
• PubChem ID: 14883542
• Update Time: 2025-05-20

1-(4-Chloro-2-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-fluorophenyl)ethan-1-amine
• (1S)-1-(4-CHLORO-2-FLUOROPHENYL)ETHYLAMINE

• Inchi： 1S/C8H9ClFN/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3
• InChI Key： SDXKAEMBENYOFO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C)N

Computed Properties

• Exact Mass: 173.0407551g/mol
• Monoisotopic Mass: 173.0407551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-Chloro-2-fluorophenyl)ethan-1-amine

Comprehensive Overview of 1-(4-Chloro-2-fluorophenyl)ethan-1-amine (CAS No. 1028405-72-2)

1-(4-Chloro-2-fluorophenyl)ethan-1-amine (CAS No. 1028405-72-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₈H₉ClFN, highlights its potential for diverse applications, particularly in drug discovery and material science.

The growing interest in 1-(4-Chloro-2-fluorophenyl)ethan-1-amine is driven by its role in the development of novel therapeutic agents. Researchers are increasingly exploring its utility in designing selective enzyme inhibitors and receptor modulators, which are pivotal in treating conditions like inflammation and metabolic disorders. The compound's fluorine and chlorine substituents enhance its binding affinity and metabolic stability, making it a valuable scaffold in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, CAS No. 1028405-72-2 has been a subject of optimization studies. Recent advancements focus on reducing hazardous byproducts during its production, aligning with global trends toward eco-friendly manufacturing. This aligns with the increasing demand for sustainable chemical processes in the pharmaceutical industry, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential in agrochemical innovation. The 4-chloro-2-fluorophenyl moiety is known to contribute to the herbicidal and pesticidal activity of certain compounds. As the agricultural sector seeks next-generation crop protection solutions, 1-(4-Chloro-2-fluorophenyl)ethan-1-amine is being investigated for its role in developing safer and more effective agrochemicals.

From a technical perspective, the synthesis and purification of CAS No. 1028405-72-2 require precise control of reaction conditions. Techniques such as column chromatography and recrystallization are commonly employed to achieve high purity, a critical factor for its application in sensitive research. Analytical methods like HPLC and NMR spectroscopy are routinely used to verify its structural integrity and purity.

The compound's physicochemical properties, including its melting point, solubility, and stability, are well-documented in scientific literature. These properties are essential for researchers aiming to incorporate 1-(4-Chloro-2-fluorophenyl)ethan-1-amine into their workflows. For instance, its moderate solubility in organic solvents like dichloromethane and ethanol makes it versatile for various synthetic applications.

In the realm of patent analysis, CAS No. 1028405-72-2 appears in several filings related to pharmaceutical compositions and chemical intermediates. This underscores its commercial relevance and the ongoing innovation surrounding its use. Companies and academic institutions are actively exploring its derivatives, aiming to unlock new therapeutic or functional properties.

Safety and handling of 1-(4-Chloro-2-fluorophenyl)ethan-1-amine are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices such as the use of personal protective equipment (PPE) and ventilation are recommended. This aligns with broader industry trends emphasizing occupational health and risk mitigation in chemical research.

Looking ahead, the future of CAS No. 1028405-72-2 lies in its adaptability to emerging technologies. For example, its potential integration into high-throughput screening platforms could accelerate drug discovery efforts. Additionally, advancements in computational chemistry may enable more efficient design of derivatives with enhanced bioactivity.

In summary, 1-(4-Chloro-2-fluorophenyl)ethan-1-amine (CAS No. 1028405-72-2) represents a versatile and valuable compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its unique structural features and functional versatility. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry.